Cas no 1956328-40-7 (1-(6-Chloropyrimidin-4-yl)-2-methylpropan-1-one)

1-(6-Chloropyrimidin-4-yl)-2-methylpropan-1-one structure
1956328-40-7 structure
Product Name:1-(6-Chloropyrimidin-4-yl)-2-methylpropan-1-one
CAS No:1956328-40-7
MF:C8H9ClN2O
MW:184.62286067009
CID:4779873
Update Time:2023-08-17

1-(6-Chloropyrimidin-4-yl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(6-Chloropyrimidin-4-yl)-2-methylpropan-1-one
    • Inchi: 1S/C8H9ClN2O/c1-5(2)8(12)6-3-7(9)11-4-10-6/h3-5H,1-2H3
    • InChI Key: GKZNJHAPNLQDCD-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(C(C)C)=O)=NC=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • XLogP3: 2.2
  • Topological Polar Surface Area: 42.8

1-(6-Chloropyrimidin-4-yl)-2-methylpropan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC11325-5g
1-(6-chloropyrimidin-4-yl)-2-methylpropan-1-one
1956328-40-7 95%
5g
$1500 2023-09-07
Chemenu
CM513441-1g
1-(6-Chloropyrimidin-4-yl)-2-methylpropan-1-one
1956328-40-7 97%
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$326 2023-02-02
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